Cas no 2361645-60-3 (8-Fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one;2,2,2-trifluoroacetic acid)

• Product Name: 8-Fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one;2,2,2-trifluoroacetic acid
• CAS No: 2361645-60-3
• MF: C₁₃H₁₂F₄N₂O₄
• MW: 336.238997459412
• CID: 6535770
• PubChem ID: 139026784
• Update Time: 2025-06-03

8-Fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one; trifluoroacetic acid
• 8-Fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one;2,2,2-trifluoroacetic acid
• EN300-7432678
• 2361645-60-3

• Inchi： 1S/C11H11FN2O2.C2HF3O2/c12-8-3-1-2-7-9(8)14-10(15)16-11(7)4-5-13-6-11;3-2(4,5)1(6)7/h1-3,13H,4-6H2,(H,14,15);(H,6,7)
• InChI Key： AOLHONXRMGHRQZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NC(=O)OC12CNCC1.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 336.07331952g/mol
• Monoisotopic Mass: 336.07331952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7Ų

Additional information on 8-Fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one;2,2,2-trifluoroacetic acid

8-Fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one; 2,2,2-trifluoroacetic acid: A Comprehensive Overview

The compound with CAS No. 2361645-60-3, commonly referred to as 8-Fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one; 2,2,2-trifluoroacetic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique spiro structure and the presence of fluorine atoms, which contribute to its distinct chemical properties. Recent studies have highlighted its role in drug design and development, particularly in the context of its ability to modulate biological pathways.

The spiro structure in this compound is a key feature that distinguishes it from other similar molecules. Spiro compounds are known for their rigid frameworks and unique electronic properties, making them valuable in the synthesis of bioactive molecules. The benzoxazine ring system further enhances the compound's stability and reactivity. The presence of fluorine atoms, particularly at the 8-position of the benzoxazine ring and within the trifluoroacetic acid moiety, imparts additional electronic effects that can influence the compound's interactions with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Advanced techniques such as X-ray crystallography have been employed to determine its three-dimensional structure. These studies have revealed that the spiro junction plays a critical role in maintaining the molecule's conformational stability. Furthermore, computational chemistry methods have been utilized to predict the compound's pharmacokinetic properties and potential bioavailability.

In terms of applications, 8-Fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one; 2,2,2-trifluoroacetic acid has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has led to investigations into its potential as an anti-inflammatory agent or an anticancer drug. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines while showing minimal toxicity to normal cells.

The trifluoroacetic acid moiety within this compound contributes significantly to its acidity and solubility properties. This feature is advantageous in drug delivery systems where controlled release mechanisms are required. Additionally, the fluorinated groups enhance the molecule's lipophilicity without compromising its aqueous solubility—a balance that is often challenging to achieve in drug design.

From a synthetic standpoint, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and spirocyclization reactions. The use of palladium-catalyzed coupling reactions has also been explored to facilitate the construction of the spiro structure efficiently. These synthetic strategies not only improve yield but also provide access to structural analogs for further research.

In conclusion, 8-Fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one; 2,2,2-trifluoroacetic acid represents a fascinating example of how complex molecular architectures can be leveraged for innovative applications in chemistry and medicine. With ongoing research into its biological effects and synthetic optimization continuing to uncover new possibilities for this compound.